Ethyl 2-methyl-5-oxo-5,6-dihydro[1,6]naphthyridine-3-carboxylate

• IUPAC Name: ethyl 2-methyl-5-oxo-6H-1,6-naphthyridine-3-carboxylate
• InChI: InChI=1S/C12H12N2O3/c1-3-17-12(16)8-6-9-10(14-7(8)2)4-5-13-11(9)15/h4-6H,3H2,1-2H3,(H,13,15)
• InChI Key: KDSPAJGYNQKDIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2C=CNC(=O)C2=C1)C
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

Ethyl 2-methyl-5-oxo-5,6-dihydro[1,6]naphthyridine-3-carboxylate is a chemical compound with the molecular formula C12H12N2O3. It has a molecular weight of 232.239. This compound is available from various suppliers for scientific research needs.

Molecular Structure Analysis

The molecular structure of this compound consists of a naphthyridine ring, which is a type of heterocyclic compound. The naphthyridine ring in this compound is substituted with an ethyl ester group, a methyl group, and an oxo group.

Physical And Chemical Properties Analysis

This compound is a compound with a molecular weight of 232.239. The solubility of this compound in DMSO is unknown. More research is needed to provide a comprehensive analysis of its physical and chemical properties.

Scientific Research Applications

Synthesis and Derivatives

• Ethyl 2-methyl-5-oxo-5,6-dihydro[1,6]naphthyridine-3-carboxylate and its derivatives have been synthesized for various scientific applications. A study by Balogh et al. (2009) describes the synthesis of ethyl 4-substituted and 6-substituted derivatives in a one-step reaction. These compounds are significant for their potential use in various chemical reactions and as intermediates in the synthesis of more complex molecules (Balogh, Hermecz, Simon, & Pusztay, 2009).

Antibacterial Agents

• Several studies have investigated the use of this compound derivatives as antibacterial agents. For instance, Hirose et al. (1982) synthesized 1-alkyl-1,4-dihydro-4-oxo-1,8- and 1,6-naphthyridine-3-carboxylic acids that showed enhanced in vitro antibacterial activity. These compounds, particularly the 1,8-naphthyridine derivatives, were more active than their 1,6-naphthyridine counterparts (Hirose, Mishio, Matsumoto, & Minami, 1982).

Gastric Antisecretory Properties

• Santilli et al. (1987) explored 2-oxo-1,8-naphthyridine-3-carboxylic acid derivatives for their potent gastric antisecretory properties in animal models. Two compounds, in particular, showed significant dose-related reduction in total acid output in rats, indicating potential applications in treating gastric conditions (Santilli, Scotese, Bauer, & Bell, 1987).

Synthesis Methods

• A study by Leyva-Ramos et al. (2017) presented a microwave-assisted method for synthesizing ethyl 7-chloro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate, an important intermediate for the preparation of naphthyridone derivatives. This method reduced the time and steps required in the synthesis, highlighting advancements in the synthesis techniques of such compounds (Leyva-Ramos, Leyva, Cardoso-Ortiz, & Hernández-López, 2017).

Antimicrobial Activity

• Ramesh and Sreenivasulu (2004) synthesized 2-Methyl-1,8-naphthyridine-3-carbazide from ethyl 2-methyl-1,8-naphthyridine-3-carboxylate and assessed its antimicrobial activity. This research adds to the understanding of the potential antimicrobial applications of derivatives of this compound (Ramesh & Sreenivasulu, 2004).